Cas no 79953-80-3 (Benzoxazolium,3-heptyl-2-[3-(3-heptyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]-)
79953-80-3 structure
Product Name:Benzoxazolium,3-heptyl-2-[3-(3-heptyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]-
CAS No:79953-80-3
MF:C31H41N2O2
MW:473.66944861412
CID:563899
PubChem ID:5487565
Update Time:2025-04-19
Benzoxazolium,3-heptyl-2-[3-(3-heptyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoxazolium,3-heptyl-2-[3-(3-heptyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]-
- Benzoxazolium, 3-heptyl-2-(3-(3-heptyl-2(3H)-benzoxazolylidene)-1-propenyl)-
- (2Z)-3-heptyl-2-[(E)-3-(3-heptyl-1,3-benzoxazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzoxazole
- 3,3'-diheptyloxycarbocyanine
- Dioc(7)
- 79953-80-3
- 3,3'-Dhpcc
-
- Inchi: 1S/C31H41N2O2/c1-3-5-7-9-15-24-32-26-18-11-13-20-28(26)34-30(32)22-17-23-31-33(25-16-10-8-6-4-2)27-19-12-14-21-29(27)35-31/h11-14,17-23H,3-10,15-16,24-25H2,1-2H3/q+1
- InChI Key: HLNIQNWYAZOTRE-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2[N+](=C1/C=C/C=C1/N(C2C=CC=CC=2O/1)CCCCCCC)CCCCCCC
Computed Properties
- Exact Mass: 473.317
- Monoisotopic Mass: 473.317
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 35
- Rotatable Bond Count: 14
- Complexity: 608
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- XLogP3: 10.2
Benzoxazolium,3-heptyl-2-[3-(3-heptyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]- Related Literature
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Divya Kamath,Daisuke Minakata Environ. Sci.: Water Res. Technol., 2018,4, 1231-1238
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4. Estimation of hydrogen sulfide from crude petroleum: a unique invention using a simple chemosensor†Shampa Kundu,Prithidipa Sahoo New J. Chem., 2019,43, 12369-12374
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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